Cas no 2171724-59-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidocyclopropane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidocyclopropane-1-carboxylic acid
• CAS No: 2171724-59-5
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 5800135
• PubChem ID: 165558054
• Update Time: 2025-10-29

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidocyclopropane-1-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]cyclopropane-1-carboxylic acid
• EN300-1473029
• 2171724-59-5

• Inchi： 1S/C26H26N2O5/c1-3-4-13-22(23(29)28(2)26(14-15-26)24(30)31)27-25(32)33-16-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-22H,13-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： QABMRIYDJLCAIT-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N(C)C(C(CC#CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidocyclopropane-1-carboxylic acid

Comprehensive Guide to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidocyclopropane-1-carboxylic acid (CAS No. 2171724-59-5)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidocyclopropane-1-carboxylic acid (CAS No. 2171724-59-5) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential building blocks in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies frequently seek this compound due to its unique structural features, including a cyclopropane ring and an alkyne functional group, which enhance its utility in drug discovery and bioconjugation applications.

The Fmoc (9-fluorenylmethoxycarbonyl) group in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidocyclopropane-1-carboxylic acid serves as a temporary protecting group for the amino functionality during peptide synthesis. This feature makes it highly valuable in modern peptide chemistry, where selective deprotection is required. The compound’s CAS number 2171724-59-5 is often searched in scientific databases, reflecting its importance in academic and industrial research.

One of the key advantages of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidocyclopropane-1-carboxylic acid is its compatibility with click chemistry reactions. The presence of an alkyne moiety allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a popular method for bioconjugation and labeling in chemical biology. This property aligns with current trends in targeted drug delivery and bioorthogonal chemistry, making it a sought-after reagent in cutting-edge research.

In pharmaceutical applications, CAS No. 2171724-59-5 is often utilized to introduce constrained cyclopropane motifs into peptide backbones. These motifs can improve metabolic stability and bioavailability, addressing common challenges in peptide-based drug development. Researchers exploring GPCR-targeting peptides or enzyme inhibitors frequently incorporate this compound to enhance structural rigidity and binding affinity.

The synthesis and handling of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidocyclopropane-1-carboxylic acid require expertise in organic chemistry techniques. Proper storage conditions, typically under inert atmospheres at low temperatures, are essential to maintain its stability. Scientists searching for Fmoc-amino acid derivatives or peptide synthesis reagents often prioritize this compound due to its reliability and versatility in complex synthetic routes.

Market trends indicate growing demand for custom peptide synthesis and therapeutic peptides, driving interest in specialized building blocks like CAS No. 2171724-59-5. With advancements in precision medicine and peptide therapeutics, this compound is expected to play a significant role in future drug discovery efforts. Its compatibility with automated peptide synthesizers further enhances its appeal to high-throughput research facilities.

For researchers investigating structure-activity relationships (SAR) or designing peptidomimetics, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidocyclopropane-1-carboxylic acid offers a valuable tool to explore novel chemical space. The compound’s unique combination of Fmoc protection, alkyne functionality, and cyclopropane geometry enables innovative approaches in medicinal chemistry and chemical biology.

In summary, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidocyclopropane-1-carboxylic acid (CAS No. 2171724-59-5) is a versatile and high-value compound in peptide science. Its applications span from drug discovery to bioconjugation, aligning with contemporary research priorities. As the field of peptide-based therapeutics continues to expand, this compound remains a critical resource for scientists pushing the boundaries of molecular design.